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The table below summarizes key experimental data from recent field studies on the impact of different types

of insecticide-treated nets.

Ke
Study Net Type (vs. . J Reported
. Study Design Outcome Notes & Context
Location Comparator) . Impact
Metric
Ebonyi Deltamethrin- Controlled Malaria Case 46.7% High-intensity
State, PBO ITNs (vs. Interrupted Incidence (2 decrease pyrethroid
Nigeria no net Time Series years post) (95%Cl: resistance
[1] scenario) -51.5, -40.8%; confirmed.
p<0.001) Standard ITNs in a

comparison state
were associated
with a 28.6%
increase in
incidence. [1]
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Study
Location

Uganda
[2]

Kisantu,
DRC [3]

Rwanda

[4]

Net Type (vs.
Comparator)

Pyrethroid-PBO

ITNs (vs.
Pyrethroid-
Pyriproxyfen
ITNS)

Deltamethrin-

PBO ITNs (vs.

Deltamethrin-
only ITNs)

Pyrethroid-PBO

ITNs (vs.
Standard
Pyrethroid
ITNS)

Study Design

Pragmatic
Cluster-
Randomized
Trial

Quasi-
experimental
(Cluster
allocation)

Pragmatic

Observational

Study

Key
Outcome
Metric

Malaria
Incidence
Rate Ratio (2
years post)

Malaria
Infection
Incidence

Malaria
Incidence (2
years post-
distribution)

Detailed Experimental Protocols

Reported
Impact

No
significant
difference
(IRR: 1.06,
95%CI: 0.91-
1.22, p=0.47)

Incidence
remained
higher in
control group
over time

Reduction
sustained in
PBO districts

Notes & Context

Both next-gen nets
reduced incidence
from baseline.
Choice may
depend on cost
and availability, as
efficacy was
similar. [2]

PBO nets showed
better bio-efficacy
after 12 months of
community use. [3]

In standard net
districts, the initial
reduction was not
sustained into the
second year. [4]

To ensure the data is reproducible and credible for professionals, here are the methodologies from the key

studies cited.

e Nigeria Study (Controlled Interrupted Time Series) [1]:

o Data Collection: Monthly malaria case incidence data was extracted from the National Health
Management Information System (NHMIS) for two years before and after the PBO ITN
campaign.

o Analysis: A multilevel mixed-effects negative binomial model was used to compare the
observed incidence with a modelled scenario where no ITNs were distributed.
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o Entomological Sub-study: A pre-post analysis assessed human biting rates and indoor resting
density during high transmission seasons before and after the campaign.

e Uganda Trial (Pragmatic Cluster-Randomized Trial) [2]:

o Setting & Randomization: The trial was embedded in a national net campaign. Sixty-four
clusters (health facility areas) in high-burden districts were randomized 1:1 to receive either
Pyrethroid-PBO (PermaNet 3.0) or Pyrethroid-Pyriproxyfen (Royal Guard) nets.

o Outcome Measurement: The primary outcome was malaria incidence in residents of all ages,
estimated from enhanced health facility surveillance over two years. Cross-sectional community
surveys were also conducted at 12 and 24 months to assess parasite prevalence and net
coverage.

e DRC Study (Quasi-experimental) [3]:

o Cluster Allocation: 30 villages were randomly allocated to receive either deltamethrin-only or
deltamethrin-PBO LLINS.

o Follow-up: Children were actively followed for malaria infection. Mosquito density was
monitored via human landing catches and CDC Prokopack aspirators at quarterly intervals.

o Durability: The bio-efficacy of the nets themselves was tested every six months.

Mechanism of Action and Evidence Synthesis

The following diagrams illustrate the logical pathway of PBO synergism and the process of synthesizing

evidence from these studies.
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Research Question:

PBO Net Impact on Malaria Incidence

* Controlled Interrupted
Time Series (Nigeria)

e Cluster-Randomized
Trial (Uganda)

* Quasi-Experimental
Study (DRC)

* Pragmatic Observational
Study (Rwanda)

Data Collection

* Routine Health Facility Data
(HMIS/DHIS2)

 Active Case Detection
(Community Surveys)

 Entomological Surveillance
(Mosquito Collection/Testing)

» Statistical Modeling
(e.g., Negative Binomial)

;

Data Analysis & Synthesis

* Incidence Rate Ratios (IRR)

i

Conclusion:
PBO nets are effective in
pyrethroid-resistant areas

Click to download full resolution via product page

» Comparison to Baseline
and Control Groups
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Key Takeaways for Researchers

e Context is Crucial: The superior performance of PBO ITNs is most pronounced in settings with
confirmed pyrethroid resistance mediated by metabolic mechanisms (P450 enzymes), which
the PBO synergist specifically inhibits [1] [4]. In the Uganda trial, where both next-gen nets showed
similar efficacy, the underlying resistance profile of the mosquito population is a key factor for
interpretation [2].

¢ Durability Considerations: The protective effect of PBO ITNs, while sustained longer than standard
nets, may wane over time. Studies note a potential loss of chemical durability after the first year and
highlight that physical net integrity and community usage rates are critical for long-term impact [3] [2].

e An Evolving Landscape: PBO ITNs are one of several new tools. The choice between them, such
as PBO versus pyriproxyfen nets, may involve trade-offs between cost, availability, and the specific
resistance profile of the target vector population [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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